Cas no 877305-14-1 (Ethanone,1-(2,3-dihydro-2-thioxo-5-thiazolyl)-)

• Product Name: Ethanone,1-(2,3-dihydro-2-thioxo-5-thiazolyl)-
• CAS No: 877305-14-1
• MF: C₅H₅NOS₂
• MW: 159.229298353195
• CID: 710055
• PubChem ID: 45121689
• Update Time: 2025-04-19

Ethanone,1-(2,3-dihydro-2-thioxo-5-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2,3-dihydro-2-thioxo-5-thiazolyl)-
• 877305-14-1
• SCHEMBL3208200
• AKOS016025004

• Inchi： 1S/C5H5NOS2/c1-3(7)4-2-6-5(8)9-4/h2H,1H3,(H,6,8)
• InChI Key： FAELLZQNLKGQGO-UHFFFAOYSA-N
• SMILES： S1C(NC=C1C(C)=O)=S

Computed Properties

• Exact Mass: 158.98125613g/mol
• Monoisotopic Mass: 158.98125613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 86.5Ų